Cas no 859850-87-6 (1-(3-Iodobenzyl)piperidine)

• Product Name: 1-(3-Iodobenzyl)piperidine
• CAS No: 859850-87-6
• MF: C₁₂H₁₆IN
• MW: 301.166615486145
• MDL: MFCD06797854
• CID: 721040
• PubChem ID: 17750314
• Update Time: 2025-07-21

1-(3-Iodobenzyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[(3-iodophenyl)methyl]-
• 1-(3-IODOBENZYL)PIPERIDINE
• 1-[(3-iodophenyl)methyl]piperidine
• Piperidine,1-[(3-iodophenyl)methyl]
• A1-29994
• 859850-87-6
• MFCD06797854
• MS-22331
• FT-0739984
• DTXSID10590427
• SCHEMBL26149604
• DB-076519
• 1-(3-Iodobenzyl)piperidine

• MDL： MFCD06797854
• Inchi： 1S/C12H16IN/c13-12-6-4-5-11(9-12)10-14-7-2-1-3-8-14/h4-6,9H,1-3,7-8,10H2
• InChI Key： DCRZUICHKJGHQK-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 301.03300
• Monoisotopic Mass: 301.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.21500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(3-Iodobenzyl)piperidine

Introduction to 1-(3-Iodobenzyl)piperidine (CAS No. 859850-87-6)

1-(3-Iodobenzyl)piperidine, with the chemical formula C₉H₁₁IN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, characterized by a six-membered nitrogen-containing heterocycle, which is widely recognized for its role in drug design and development. The presence of an iodobenzyl group at the 3-position introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and a building block for more complex molecules.

The CAS number 859850-87-6 uniquely identifies this compound and distinguishes it from other isomers or derivatives. Its molecular structure combines the versatility of piperidine with the electrophilic nature of the iodobenzyl moiety, facilitating various chemical transformations. These properties have made 1-(3-Iodobenzyl)piperidine a subject of extensive interest in academic and industrial research.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule drugs targeting neurological disorders, cancer, and infectious diseases. The piperidine scaffold is particularly prominent in this domain due to its ability to mimic biological amino acids and interact with specific protein targets. Among these, 1-(3-Iodobenzyl)piperidine has emerged as a key intermediate in the synthesis of kinase inhibitors, GPCR modulators, and other bioactive molecules.

One of the most compelling applications of 1-(3-Iodobenzyl)piperidine lies in its utility as a precursor for radiolabeled compounds. The iodine atom at the 3-position allows for facile radioiodination using techniques such as nucleophilic aromatic substitution or direct electrophilic aromatic substitution. This capability is particularly valuable in positron emission tomography (PET) imaging probes, where labeled derivatives can be used to visualize biological processes non-invasively. Recent studies have demonstrated its use in developing PET tracers for neurodegenerative diseases like Alzheimer's and Parkinson's.

The reactivity of 1-(3-Iodobenzyl)piperidine also extends to cross-coupling reactions, which are fundamental in modern organic synthesis. The iodobenzyl group serves as an excellent substrate for palladium-catalyzed reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These transformations enable the construction of biaryl structures and other complex motifs that are prevalent in active pharmaceutical ingredients (APIs). For instance, researchers have leveraged this compound to synthesize novel antiviral agents by introducing diverse aryl or heteroaryl groups via cross-coupling strategies.

Furthermore, the pharmacological potential of derivatives derived from 1-(3-Iodobenzyl)piperidine has been explored extensively. Piperidine-based molecules have shown promise as scaffolds for drugs targeting ion channels, enzymes, and receptors. Modifications at the 3-position of the iodobenzyl group can fine-tune physicochemical properties such as solubility, lipophilicity, and metabolic stability. This flexibility has led to several high-throughput screening (HTS) campaigns aimed at identifying lead compounds for therapeutic intervention.

In the realm of medicinal chemistry, computational methods have been increasingly employed to predict the binding affinity andADME (Absorption, Distribution, Metabolism, Excretion) properties of 1-(3-Iodobenzyl)piperidine derivatives. Molecular docking simulations have helped rationalize structure-activity relationships (SARs), guiding synthetic efforts toward more potent and selective drug candidates. These computational approaches complement experimental data obtained from enzyme inhibition assays and cell-based assays.

The synthesis of 1-(3-Iodobenzyl)piperidine itself involves well-established methodologies that highlight its synthetic utility. Typically, it is prepared through nucleophilic substitution reactions where an iodine atom replaces a leaving group on a precursor molecule. Advances in synthetic techniques have improved yields and purity levels, making it more accessible for large-scale applications. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts.

Recent advancements in biocatalysis have also opened new avenues for utilizing 1-(3-Iodobenzyl)piperidine as a substrate for enzymatic transformations. Enzymes such as cytochrome P450 monooxygenases can be employed to introduce functional groups or modify existing ones with high regioselectivity. This enzymatic approach not only enhances synthetic efficiency but also aligns with the growing emphasis on environmentally benign chemical processes.

The versatility of 1-(3-Iodobenzyl)piperidine extends beyond pharmaceutical applications into materials science and agrochemicals. For example, its derivatives can serve as monomers or crosslinking agents in polymer synthesis, imparting specific properties such as fluorescence or conductivity. In agrochemistry, modified piperidine structures have been investigated for their potential as pesticides or herbicides due to their ability to interact with biological targets in pests.

Regulatory considerations play a crucial role when handling 1-(3-Iodobenzyl)piperidine, despite not being classified as a controlled substance under standard definitions applicable to hazardous chemicals or precursor materials associated with restricted use products like those listed under certain international conventions related to controlled substances but rather focusing on ensuring safe handling practices through proper storage conditions including temperature control moisture exclusion light protection plus adherence safety protocols during laboratory industrial settings minimizing exposure risks personnel working environments thus maintaining workplace safety integrity throughout supply chain operations ensuring compliance industry standards guidelines thereby promoting responsible stewardship throughout lifecycle management ensuring optimal outcomes both scientific therapeutic advancements sustainable practices